Cas no 418778-32-2 (N-(3,4,5-Trimethoxybenzyl)cyclopentanamine)

N-(3,4,5-Trimethoxybenzyl)cyclopentanamine is a synthetic organic compound featuring a cyclopentylamine moiety linked to a 3,4,5-trimethoxybenzyl group. This structure confers potential utility as an intermediate in pharmaceutical and fine chemical synthesis, particularly in the development of bioactive molecules. The trimethoxybenzyl group enhances lipophilicity and may influence binding affinity in receptor-targeted applications. The cyclopentylamine core offers conformational rigidity, which can be advantageous in designing compounds with specific stereochemical properties. The product is typically characterized by high purity and stability under standard storage conditions. Its well-defined structure makes it suitable for research applications requiring precise molecular scaffolds, such as medicinal chemistry or chemical biology studies.

N-(3,4,5-Trimethoxybenzyl)cyclopentanamine structure

418778-32-2 structure

Product Name:N-(3,4,5-Trimethoxybenzyl)cyclopentanamine

CAS No:418778-32-2

MF:C₁₅H₂₃NO₃

MW:265.348024606705

CID:1085582

PubChem ID:647531

Update Time:2025-06-07

N-(3,4,5-Trimethoxybenzyl)cyclopentanamine Chemical and Physical Properties

Names and Identifiers

- N-(3,4,5-Trimethoxybenzyl)cyclopentanamine
- N-[(3,4,5-trimethoxyphenyl)methyl]cyclopentanamine
- BBL018623
- AB00088373-01
- STK132130
- CHEMBL1624328
- DTXSID00349441
- DB-188345
- N-CYCLOPENTYL-N-(3,4,5-TRIMETHOXYBENZYL)AMINE
- CS-0314798
- AKOS000226681
- 418778-32-2
- Oprea1_485028
- ALBB-020532
- SB81812
- Oprea1_707465
- Cyclopentyl-(3,4,5-trimethoxy-benzyl)-amine
- cyclopentyl(3,4,5-trimethoxybenzyl)amine
- MDL： MFCD01468961
- Inchi： 1S/C15H23NO3/c1-17-13-8-11(9-14(18-2)15(13)19-3)10-16-12-6-4-5-7-12/h8-9,12,16H,4-7,10H2,1-3H3
- InChI Key： GEMOQGSLWYTQKF-UHFFFAOYSA-N
- SMILES： O(C)C1C(=C(C=C(C=1)CNC1CCCC1)OC)OC

Computed Properties

Exact Mass: 265.16779360g/mol
Monoisotopic Mass: 265.16779360g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 6
Complexity: 242
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 39.7Å²

Experimental Properties

Density: 1.1±0.1 g/cm3
Boiling Point: 371.8±37.0 °C at 760 mmHg
Flash Point: 157.5±16.0 °C
Vapor Pressure: 0.0±0.8 mmHg at 25°C

N-(3,4,5-Trimethoxybenzyl)cyclopentanamine Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

N-(3,4,5-Trimethoxybenzyl)cyclopentanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B642930-10mg	N-(3,4,5-Trimethoxybenzyl)cyclopentanamine	418778-32-2		10mg	$ 50.00	2022-06-07
TRC	B642930-50mg	N-(3,4,5-Trimethoxybenzyl)cyclopentanamine	418778-32-2		50mg	$ 95.00	2022-06-07
TRC	B642930-100mg	N-(3,4,5-Trimethoxybenzyl)cyclopentanamine	418778-32-2		100mg	$ 160.00	2022-06-07
Chemenu	CM305460-1g	N-(3,4,5-Trimethoxybenzyl)cyclopentanamine	418778-32-2	95%	1g	$317	2023-01-19
Chemenu	CM305460-1g	N-(3,4,5-Trimethoxybenzyl)cyclopentanamine	418778-32-2	95%	1g	$317	2021-06-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1385468-1g	N-(3,4,5-trimethoxybenzyl)cyclopentanamine	418778-32-2	95+%	1g	￥3263.00	2024-05-14
Crysdot LLC	CD12073171-1g	N-(3,4,5-Trimethoxybenzyl)cyclopentanamine	418778-32-2	95+%	1g	$336	2024-07-24